![molecular formula C15H22O5 B1252919 (3R,3aR,6aR,8S,9S,9aR,9bR)-3,8-dihydroxy-3-(hydroxymethyl)-9-methyl-6-methylidene-4,5,6a,7,8,9,9a,9b-octahydro-3aH-azuleno[4,5-b]furan-2-one](/img/structure/B1252919.png)
(3R,3aR,6aR,8S,9S,9aR,9bR)-3,8-dihydroxy-3-(hydroxymethyl)-9-methyl-6-methylidene-4,5,6a,7,8,9,9a,9b-octahydro-3aH-azuleno[4,5-b]furan-2-one
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Overview
Description
Cynaratriol is a sesquiterpene lactone.
(3R,3aR,6aR,8S,9S,9aR,9bR)-3,8-dihydroxy-3-(hydroxymethyl)-9-methyl-6-methylidene-4,5,6a,7,8,9,9a,9b-octahydro-3aH-azuleno[4,5-b]furan-2-one is a natural product found in Cynara cardunculus with data available.
Scientific Research Applications
Structural and Synthetic Studies
Heck Reaction Applications : One study demonstrated the use of Heck reaction conditions to prepare compounds related to your compound of interest, showcasing their potential in synthetic organic chemistry (Penthala et al., 2014).
Hydrogen Bonding and Crystal Structure : Research on compounds structurally similar to the one mentioned has highlighted their interesting intramolecular hydrogen bonding and crystal structure, important for understanding molecular interactions (Kakuda et al., 1998).
Extraction and Solubility Studies : A study focused on the extraction of gibberellic acid, a compound with a similar structure, from aqueous solutions, providing insights into solubility and extraction efficiency, relevant for practical applications (Uslu, 2012).
Synthesis of Heterocyclic Compounds : Another study explored the synthesis of new heterocyclic compounds, including azuleno[1,2-b]furan derivatives, demonstrating the versatility of these compounds in organic synthesis (Fujimori et al., 1986).
Molecular Structure Confirmation : Research has been conducted to confirm the molecular structure and stereochemistry of sesquiterpene lactones, closely related to the compound , using crystallography and NMR techniques (López-Rodríguez et al., 2009).
Diels-Alder Reactions : A study highlighted the use of Diels-Alder reactions with furans, showcasing the potential of similar compounds in complex organic reactions (Alves et al., 2001).
Properties
Molecular Formula |
C15H22O5 |
---|---|
Molecular Weight |
282.33 g/mol |
IUPAC Name |
(3R,3aR,6aR,8S,9S,9aR,9bR)-3,8-dihydroxy-3-(hydroxymethyl)-9-methyl-6-methylidene-4,5,6a,7,8,9,9a,9b-octahydro-3aH-azuleno[4,5-b]furan-2-one |
InChI |
InChI=1S/C15H22O5/c1-7-3-4-10-13(20-14(18)15(10,19)6-16)12-8(2)11(17)5-9(7)12/h8-13,16-17,19H,1,3-6H2,2H3/t8-,9+,10-,11+,12+,13+,15+/m1/s1 |
InChI Key |
OHBHGGYGWZIWCX-UOHBJPFUSA-N |
Isomeric SMILES |
C[C@@H]1[C@H](C[C@@H]2[C@H]1[C@@H]3[C@@H](CCC2=C)[C@](C(=O)O3)(CO)O)O |
Canonical SMILES |
CC1C(CC2C1C3C(CCC2=C)C(C(=O)O3)(CO)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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